Cas no 117184-92-6 (2-Butanone, 4-hydroxy-4-(4-methylphenyl)-, (4S)-)

• Product Name: 2-Butanone, 4-hydroxy-4-(4-methylphenyl)-, (4S)-
• CAS No: 117184-92-6
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 1206574
• Update Time: 2024-08-04

2-Butanone, 4-hydroxy-4-(4-methylphenyl)-, (4S)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 4-hydroxy-4-(4-methylphenyl)-, (4S)-

• Inchi： 1S/C11H14O2/c1-8-3-5-10(6-4-8)11(13)7-9(2)12/h3-6,11,13H,7H2,1-2H3/t11-/m0/s1
• InChI Key： APHJOOVAEFILGI-NSHDSACASA-N
• SMILES： CC(=O)C[C@H](O)C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 178.09942

Experimental Properties

• Density: 1.067±0.06 g/cm3(Predicted)
• Boiling Point: 80-90 °C(Press: 0.03 Torr)
• PSA: 37.3
• pka: 13.75±0.20(Predicted)